Cas no 2680680-98-0 (7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid)
7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
- 2680680-98-0
- EN300-28300626
- 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
-
- Inchi: 1S/C12H9BrF3NO4/c13-7-3-6-5-17(11(20)12(14,15)16)1-2-21-9(6)8(4-7)10(18)19/h3-4H,1-2,5H2,(H,18,19)
- InChI Key: GUQPCWYXVUMKAE-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C2=C(C=1)CN(C(C(F)(F)F)=O)CCO2
Computed Properties
- Exact Mass: 366.96670g/mol
- Monoisotopic Mass: 366.96670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66.8Ų
7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28300626-0.05g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 0.05g |
$1417.0 | 2025-03-19 | |
| Enamine | EN300-28300626-0.1g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 0.1g |
$1484.0 | 2025-03-19 | |
| Enamine | EN300-28300626-0.25g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 0.25g |
$1551.0 | 2025-03-19 | |
| Enamine | EN300-28300626-0.5g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 0.5g |
$1619.0 | 2025-03-19 | |
| Enamine | EN300-28300626-1.0g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 1.0g |
$1686.0 | 2025-03-19 | |
| Enamine | EN300-28300626-2.5g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 2.5g |
$3304.0 | 2025-03-19 | |
| Enamine | EN300-28300626-5.0g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 5.0g |
$4890.0 | 2025-03-19 | |
| Enamine | EN300-28300626-10.0g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 95.0% | 10.0g |
$7250.0 | 2025-03-19 | |
| Enamine | EN300-28300626-1g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 1g |
$1686.0 | 2023-09-07 | ||
| Enamine | EN300-28300626-5g |
7-bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid |
2680680-98-0 | 5g |
$4890.0 | 2023-09-07 |
7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid
Introduction to 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid (CAS No. 2680680-98-0)
7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid (CAS No. 2680680-98-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the bromine substituent and the trifluoroacetyl group, contribute to its distinct chemical properties and biological activity.
The 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid is a derivative of benzoxazepine that has been extensively studied for its potential as a lead compound in drug discovery. The bromine substituent at the 7-position and the trifluoroacetyl group at the 4-position are critical for modulating its pharmacological properties. These modifications enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development.
Recent research has highlighted the potential of 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid in various therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. Additionally, preliminary data suggest that it may have neuroprotective properties, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The chemical structure of 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid is characterized by a seven-membered benzoxazepine ring system with a carboxylic acid group at the 9-position. The bromine substituent at the 7-position enhances its lipophilicity and improves its ability to cross biological membranes. The trifluoroacetyl group at the 4-position further contributes to its stability and bioavailability. These structural features make it an ideal candidate for optimization through medicinal chemistry approaches.
In terms of synthesis, 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid can be prepared through a multi-step process involving several key reactions. The synthesis typically begins with the formation of a benzoxazepine core structure followed by selective functionalization at specific positions. The introduction of the bromine substituent and trifluoroacetyl group requires careful control of reaction conditions to ensure high yields and purity.
The biological activity of 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid has been evaluated in various in vitro and in vivo models. In cell-based assays, it has demonstrated significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown analgesic effects in animal models of pain by modulating pain signaling pathways. These findings suggest that this compound has potential as a novel therapeutic agent for treating inflammatory and pain-related conditions.
Clinical trials are currently underway to further evaluate the safety and efficacy of 7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid. Early results from phase I trials have shown promising outcomes with good tolerability and pharmacokinetic profiles. These trials are expected to provide valuable insights into its therapeutic potential and guide future drug development efforts.
In conclusion, 7-Bromo-4-(2, 2, 2-trifluoroacetyl)- 2,3,4,5 -tetrahydro -1,4 -benzoxazepine -9-carboxylic acid (CAS No. 2680680 -98 -0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.
2680680-98-0 (7-Bromo-4-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-9-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)